Cas no 18861-58-0 ((E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate)
18861-58-0 structure
Product Name:(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate
CAS No:18861-58-0
MF:C12H10BrNO2
MW:280.117302417755
MDL:MFCD00452942
CID:123214
PubChem ID:5378084
Update Time:2025-04-18
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate Chemical and Physical Properties
Names and Identifiers
-
- (E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate
- 2-Propenoic acid, 2-cyano-3-(4-bromophenyl)-, ethyl ester
- 2-Propenoic acid,3-(4-bromophenyl)-2-cyano-, ethyl ester
- 3-(4-bromophenyl)-2-cyano2-Propenoic acid ethyl ester
- 3-(4-Bromo-phenyl)-2-cyano-acrylic acid ethyl ester
- ethyl (E)-3-(4-bromophenyl)-2-cyanoprop-2-enoate
- Ethyl 3-(4-Bromophenyl)-2-cyanoacrylate
- p-Brom-benzyliden-cyanessigsaeure-aethylester
- 3-(4-Bromophenyl)-2-cyanoacrylic acid ethyl ester
- MFCD00176211
- CCG-244831
- DTXSID70418815
- S 10270
- (E)-Ethyl3-(4-bromophenyl)-2-cyanoacrylate
- NSC-637299
- Ethyl (2E)-3-(4-bromophenyl)-2-cyano-2-propenoate
- 18861-58-0
- SCHEMBL363339
- AKOS003227949
- ethyl (E)-3-(4-bromophenyl)-2-cyano-prop-2-enoate
- Ethyl (2E)-3-(4-bromophenyl)-2-cyano-2-propenoate #
- SCHEMBL363338
- (E)-3-(4-bromo-phenyl)-2-cyano-acrylic acid ethyl ester
- NSC637299
- AC4999
- ethyl (2E)-3-(4-bromophenyl)-2-cyanoprop-2-enoate
- STL069556
-
- MDL: MFCD00452942
- Inchi: 1S/C12H10BrNO2/c1-2-16-12(15)10(8-14)7-9-3-5-11(13)6-4-9/h3-7H,2H2,1H3/b10-7+
- InChI Key: MJGTUYOCBQBORS-JXMROGBWSA-N
- SMILES: BrC1C=CC(=CC=1)/C=C(\C#N)/C(=O)OCC
Computed Properties
- Exact Mass: 278.98900
- Monoisotopic Mass: 278.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 384.9±32.0 °C at 760 mmHg
- Flash Point: 186.6±25.1 °C
- PSA: 50.09000
- LogP: 2.91918
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR470771-5g |
Ethyl 3-(4-Bromophenyl)-2-cyanoacrylate |
18861-58-0 | 5g |
£413.00 | 2023-08-31 | ||
| Alichem | A019111993-10g |
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate |
18861-58-0 | 95% | 10g |
$463.32 | 2023-09-02 | |
| eNovation Chemicals LLC | D912677-5g |
Ethyl 3-(4-Bromophenyl)-2-cyanoacrylate |
18861-58-0 | 95% | 5g |
$715 | 2024-07-20 | |
| 1PlusChem | 1P00B75T-100mg |
2-Propenoic acid, 2-cyano-3-(4-bromophenyl)-, ethyl ester |
18861-58-0 | 95% | 100mg |
$309.00 | 2024-06-17 | |
| 1PlusChem | 1P00B75T-250mg |
2-Propenoic acid, 2-cyano-3-(4-bromophenyl)-, ethyl ester |
18861-58-0 | 95% | 250mg |
$391.00 | 2024-06-17 | |
| 1PlusChem | 1P00B75T-1g |
2-Propenoic acid, 2-cyano-3-(4-bromophenyl)-, ethyl ester |
18861-58-0 | 95% | 1g |
$655.00 | 2024-06-17 | |
| Ambeed | A326473-5g |
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate |
18861-58-0 | 95+% | 5g |
$290.0 | 2024-04-22 | |
| A2B Chem LLC | AF21697-100mg |
3-(4-Bromo-phenyl)-2-cyano-acrylic acid ethyl ester |
18861-58-0 | 95% | 100mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AF21697-250mg |
3-(4-Bromo-phenyl)-2-cyano-acrylic acid ethyl ester |
18861-58-0 | 95% | 250mg |
$345.00 | 2024-04-20 | |
| A2B Chem LLC | AF21697-1g |
3-(4-Bromo-phenyl)-2-cyano-acrylic acid ethyl ester |
18861-58-0 | 95% | 1g |
$565.00 | 2024-04-20 |
(E)-Ethyl 3-(4-bromophenyl)-2-cyanoacrylate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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